Cas no 1152892-99-3 (N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine)
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenamine, N-cyclopropyl-1,2,3,4-tetrahydro-
- N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine
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- Inchi: 1S/C13H17N/c1-2-4-11-9-13(14-12-7-8-12)6-5-10(11)3-1/h1-4,12-14H,5-9H2
- InChI Key: VNXPIFUMOYCSSC-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)CCC1NC1CC1
Computed Properties
- Exact Mass: 187.136099547g/mol
- Monoisotopic Mass: 187.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12Ų
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-169253-0.05g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 0.05g |
$227.0 | 2023-09-20 | ||
| Enamine | EN300-169253-0.1g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 0.1g |
$238.0 | 2023-09-20 | ||
| Enamine | EN300-169253-0.25g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 0.25g |
$249.0 | 2023-09-20 | ||
| Enamine | EN300-169253-0.5g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 0.5g |
$260.0 | 2023-09-20 | ||
| Enamine | EN300-169253-1.0g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-169253-2.5g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 2.5g |
$529.0 | 2023-09-20 | ||
| Enamine | EN300-169253-5.0g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-169253-10.0g |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01004857-1g |
N-Cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 95% | 1g |
¥1953.0 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01004857-5g |
N-Cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine |
1152892-99-3 | 95% | 5g |
¥5656.0 | 2023-03-01 |
N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine
N-Cyclopropyl-1,2,3,4-Tetrahydronaphthalen-2-Amine: A Comprehensive Overview
N-Cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine, also known by its CAS number 1152892-99-3, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of amines and features a unique structure combining a cyclopropyl group with a tetrahydronaphthalene backbone. Its chemical formula is C15H19N, and it exhibits a molecular weight of approximately 217.3 g/mol. The compound's structure is characterized by a rigid framework that provides stability and reactivity in various chemical environments.
The synthesis of N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the desired amine functionality. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.
In terms of applications, N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine has demonstrated potential in the pharmaceutical industry as a building block for drug development. Its unique structure allows for the creation of bioactive molecules with tailored pharmacokinetic properties. For instance, recent studies have highlighted its role in the synthesis of inhibitors for kinase enzymes, which are critical targets in cancer therapy. The compound's ability to form stable hydrogen bonds and its lipophilic nature make it an ideal candidate for drug design.
Beyond pharmaceuticals, this compound has also found applications in materials science. Its rigid structure and amine functionality make it suitable for use in polymer chemistry and as a precursor for advanced materials such as graphene derivatives. Recent research has explored its use in the synthesis of conductive polymers, which have applications in flexible electronics and energy storage devices.
The environmental impact of N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and biodegradation pathways.
In conclusion, N-cyclopropyl-1,2,3,4-tetrahydronaphthalen-2-amine (CAS No: 1152892-99-3) is a multifaceted compound with promising applications across various fields. Its unique chemical properties and versatility make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.
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